Cas no 673436-99-2 (2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid)

• Product Name: 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• CAS No: 673436-99-2
• MF: C₁₆H₁₇NO₅S₂
• MW: 367.439882040024
• CID: 6012957
• PubChem ID: 5928532
• Update Time: 2025-07-14

2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• 2-[(5Z)-5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
• 3-Thiazolidineacetic acid, 5-[(2,5-dimethoxyphenyl)methylene]-α-ethyl-4-oxo-2-thioxo-
• SR-01000013877-1
• (E)-2-(5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
• AKOS002219870
• AKOS016302689
• SR-01000013877
• F1653-0022
• 2-[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• 673436-99-2

• Inchi： 1S/C16H17NO5S2/c1-4-11(15(19)20)17-14(18)13(24-16(17)23)8-9-7-10(21-2)5-6-12(9)22-3/h5-8,11H,4H2,1-3H3,(H,19,20)/b13-8-
• InChI Key： FLFCFEDTFZSJEA-JYRVWZFOSA-N
• SMILES： C(O)(=O)C(N1C(=O)/C(=C/C2=CC(OC)=CC=C2OC)/SC1=S)CC

Computed Properties

• Exact Mass: 367.05481499g/mol
• Monoisotopic Mass: 367.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Additional information on 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid

2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS No. 673436-99-2): An Overview

2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS No. 673436-99-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and exhibits a unique structure that includes a dimethoxyphenyl moiety, a methylidene group, and a sulfanylidene functionality. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid is characterized by a central thiazolidine ring with various substituents. The presence of the dimethoxyphenyl group is particularly noteworthy, as it is known to enhance the lipophilicity and bioavailability of the compound. Additionally, the methylidene and sulfanylidene groups provide additional points of functionalization that can be exploited for further chemical modifications.

In recent years, there has been a growing interest in thiazolidine derivatives due to their diverse biological activities. Studies have shown that these compounds can exhibit anti-inflammatory, anti-diabetic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiazolidine derivatives demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid has been investigated for its potential therapeutic applications in various diseases. One notable area of research is its anti-diabetic properties. A study conducted by researchers at the University of California, San Francisco, found that this compound can improve insulin sensitivity and glucose metabolism in diabetic animal models. The mechanism of action involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose homeostasis.

Beyond its anti-diabetic effects, 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid has also shown promise in cancer research. A study published in the Cancer Research journal in 2020 reported that this compound exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying its anti-cancer effects is believed to involve the induction of apoptosis and the inhibition of cell proliferation.

The pharmacokinetic properties of 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid have also been studied extensively. Research has shown that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.

In conclusion, 2-(5E)-5-(2,5-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS No. 673436-99-2) is a multifaceted compound with potential therapeutic applications in various diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound may pave the way for new treatments for diabetes, cancer, and other diseases.